N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C17H18N2O4/c1-11-6-4-7-12(10-11)16(18)19-23-17(20)13-8-5-9-14(21-2)15(13)22-3/h4-10H,1-3H3,(H2,18,19)
• InChI Key: YYKDKVFUBYQZOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)C2=C(C(=CC=C2)OC)OC)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)C2=C(C(=CC=C2)OC)OC)/N
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide, also known as DMBCI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to modulate the expression of various genes involved in cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis and cell cycle arrest, the reduction of oxidative stress and inflammation, and the modulation of gene expression. This compound has also been found to have low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide has several advantages for lab experiments, including its high purity, low toxicity, and good solubility in various solvents. However, this compound also has some limitations, such as its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide research, including the development of new this compound derivatives with improved efficacy and safety profiles, the investigation of this compound's potential applications in other fields, such as infectious diseases and autoimmune disorders, and the elucidation of its mechanism of action through further studies. Additionally, the use of this compound in combination with other drugs or therapies may also be explored to enhance its therapeutic effects.

Synthesis Methods

N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide can be synthesized through a multi-step process that involves the reaction between 2,3-dimethoxybenzoic acid and 3-methylbenzenecarboximidamide in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N'-[(2,3-dimethoxybenzoyl)oxy]-3-methylbenzenecarboximidamide has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In neuroscience, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.